(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(pyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(pyridin-3-yl)methanone, also known as MSAPM, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
- D-16 has demonstrated significant anticancer potential against the MCF-7 cancer cell line . Its unique chemical structure may contribute to its effectiveness in inhibiting cancer cell growth.
- Researchers have explored the synthesis of 3-pyrrole-substituted 2-azetidinones using catalytic amounts of molecular iodine under microwave irradiation . This green and practical method allows for the efficient preparation of these valuable molecules.
- The 2-azetidinone ring system is a fundamental structural feature in various β-lactam antibiotics , including penicillins and cephalosporins. While D-16 is not a direct antibiotic, understanding its reactivity and properties contributes to our knowledge of related compounds .
- Indole derivatives , such as D-16 , have diverse biological applications. While indoles are often associated with plant hormones (e.g., indole-3-acetic acid ), their derivatives exhibit a wide range of pharmacological activities .
- The development of green and sustainable synthetic methods is crucial. The microwave-assisted synthesis of 3-pyrrole-substituted 2-azetidinones using molecular iodine exemplifies an environmentally friendly approach .
- Researchers have proposed a plausible mechanistic pathway for the synthesis of 3-pyrrole-substituted 2-azetidinones , based on evidence from 1H-NMR spectroscopy . The rapid reaction yields are attributed to a synergistic effect of molecular iodine and microwave irradiation .
Anticancer Potential
Organic Synthesis
Medicinal Chemistry
Pharmacological Activity
Green Synthesis Strategies
Mechanistic Insights
properties
IUPAC Name |
[3-(4-methoxyphenyl)sulfonylazetidin-1-yl]-pyridin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4S/c1-22-13-4-6-14(7-5-13)23(20,21)15-10-18(11-15)16(19)12-3-2-8-17-9-12/h2-9,15H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPPWLEFFSRSKCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2CN(C2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((4-Methoxyphenyl)sulfonyl)azetidin-1-yl)(pyridin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.